![molecular formula C17H14ClF2N3O2S B2658618 2-((4-chlorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(3-(difluoromethoxy)phenyl)acetamide CAS No. 1396790-58-1](/img/structure/B2658618.png)
2-((4-chlorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(3-(difluoromethoxy)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-((4-chlorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(3-(difluoromethoxy)phenyl)acetamide” is a complex organic molecule. It contains several functional groups, including a chlorobenzothiazole, a methylamino group, and a difluoromethoxyphenyl group .
Synthesis Analysis
While the exact synthesis of this compound isn’t available, similar compounds are often synthesized starting from simple commercially available building blocks . For instance, benzothiazole derivatives can be synthesized from benzo[d]thiazole-2-thiol and primary and secondary amines .Scientific Research Applications
Structural Characterization and Synthesis
Studies have synthesized and characterized compounds with structures analogous to "2-((4-chlorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(3-(difluoromethoxy)phenyl)acetamide," revealing insights into their chemical properties and potential applications. For example, research on N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides demonstrates the generation of 3-D arrays via various intermolecular interactions, suggesting potential for the development of novel materials with unique properties (Boechat et al., 2011).
Antitumor Activity
Compounds bearing a similar core structure have been evaluated for their antitumor activity. For instance, derivatives of 2-(4-aminophenyl)benzothiazole have shown considerable anticancer activity against some cancer cell lines, indicating the potential for developing new anticancer agents (Yurttaş et al., 2015).
Antibacterial Activities
Another area of application is the synthesis of derivatives with potential antibacterial properties. A study synthesized a series of compounds with the aim of evaluating their in vitro antibacterial activity against various strains, showcasing the potential for novel antibacterial agent development (Juddhawala et al., 2011).
Anticonvulsant Evaluation
Research into indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide has provided insights into their significant anticonvulsant activity. This suggests that compounds with similar structures may serve as leads for the development of new anticonvulsant drugs (Nath et al., 2021).
properties
IUPAC Name |
2-[(4-chloro-1,3-benzothiazol-2-yl)-methylamino]-N-[3-(difluoromethoxy)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClF2N3O2S/c1-23(17-22-15-12(18)6-3-7-13(15)26-17)9-14(24)21-10-4-2-5-11(8-10)25-16(19)20/h2-8,16H,9H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEAYIJLJVLBXMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)NC1=CC(=CC=C1)OC(F)F)C2=NC3=C(S2)C=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClF2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-chlorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(3-(difluoromethoxy)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.